2-(4-Isobutoxy-benzyl)-piperidine

• CAS No.: 955315-24-9
• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol
• IUPAC Name: 2-[[4-(2-methylpropoxy)phenyl]methyl]piperidine
• InChI: InChI=1S/C16H25NO/c1-13(2)12-18-16-8-6-14(7-9-16)11-15-5-3-4-10-17-15/h6-9,13,15,17H,3-5,10-12H2,1-2H3
• InChI Key: NQWCJLHKCCWEEO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)CC2CCCCN2

Description

2-(4-Isobutoxy-benzyl)-piperidine is a synthetic piperidine derivative characterized by a piperidine ring substituted with a benzyl group bearing a 4-isobutoxy substituent. Piperidine-based compounds are widely explored in medicinal chemistry due to their versatility in modulating biological targets, including neuronal nicotinic acetylcholine receptors (nAChRs), acetylcholinesterase (AChE), and opioid receptors .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Piperidine Nitrogen

The nature of substituents on the piperidine nitrogen critically impacts pharmacological activity. For example:

• KAB-18 (phenylpropyl substituent): Exhibits an IC₅₀ of 10.2 μM for nAChR inhibition but shows ≥90% non-nAChR-related actions, likely due to steric hindrance and off-target interactions .
• COB-3 (small alkyl group): Replacing phenylpropyl with a compact alkyl group increases nAChR potency by 14-fold and eliminates non-nAChR effects, highlighting the importance of minimizing steric bulk .
• 2-(4-Isobutoxy-benzyl)-piperidine: The isobutoxy group introduces intermediate steric bulk compared to phenylpropyl and small alkyl groups.

Table 1: Substituent Effects on Piperidine Derivatives

Compound	Piperidine N-Substituent	Benzyl Substituent	IC₅₀ (nAChR)	Non-nAChR Effects
KAB-18	3-Phenylpropyl	Biphenyl ester	10.2 μM	≥90%
COB-3	Small alkyl	Biphenyl ester	0.73 μM	None
PPB-6	N-iPr	Benzyl-succinimide	3.1 μM	Minimal
2-(4-Isobutoxy-benzyl)-piperidine	None (unsubstituted N)	4-Isobutoxy	N/A	Predicted low

Benzyl Group Modifications

The benzyl group's substitution pattern affects target engagement and selectivity:

• Biphenyl esters (e.g., COB-3) : Enhance nAChR potency but require pairing with small N-alkyl groups to avoid off-target effects .
• Heterocyclic esters (e.g., APB-10) : Replacing benzyl with chromone/coumarin improves potency (3–4-fold) and selectivity, suggesting heterocycles optimize spatial compatibility with receptors .
• 4-Isobutoxy-benzyl: The isobutoxy group may act as an electron-donating substituent, analogous to methoxy groups in anti-inflammatory pyranopyrazoles (). This could enhance binding affinity compared to unsubstituted benzyl derivatives.

Metabolic Stability

Piperidine rings are susceptible to oxidative metabolism. However, bulky substituents like isobutoxy may hinder oxidation, as seen in pyrrolidine and piperazine derivatives . For example, aliphatic N-heterocycles with small substituents undergo rapid HO₂ elimination, whereas 2-(4-Isobutoxy-benzyl)-piperidine’s steric bulk could improve metabolic stability.